Cas no 1805255-59-7 (2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride
• CAS No: 1805255-59-7
• MF: C₇H₂ClF₂I₂NO
• MW: 443.355632305145
• CID: 4851254
• Update Time: 2025-10-29

2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride

• Inchi： 1S/C7H2ClF2I2NO/c8-6(14)3-2(11)1-13-5(4(3)12)7(9)10/h1,7H
• InChI Key： PJHHHUUDMLOSKH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(=CN=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride (CAS No. 1805255-59-7)

2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride (CAS No. 1805255-59-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, diiodo substituents, and a pyridine ring with a carbonyl chloride functionality. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable moiety in drug design. The diiodo substituents, on the other hand, can influence the electronic properties and reactivity of the molecule, potentially affecting its binding affinity to biological targets. The pyridine ring provides a rigid and planar structure that can facilitate specific interactions with proteins or enzymes. Finally, the carbonyl chloride functionality makes this compound highly reactive and versatile in synthetic chemistry, allowing for the formation of various derivatives through nucleophilic acyl substitution reactions.

Recent research has highlighted the potential of 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride in the development of new drugs for treating various diseases. For instance, studies have shown that compounds with similar structural features can exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. Additionally, this compound has been explored as a building block for the synthesis of inhibitors targeting specific enzymes involved in cancer progression and neurodegenerative disorders.

In the context of medicinal chemistry, 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an attractive starting point for developing compounds with tailored biological activities. Researchers have utilized this compound to create derivatives that exhibit improved pharmacokinetic properties and reduced toxicity profiles compared to existing drugs.

The synthesis of 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride typically involves a multi-step process that includes the formation of the difluoromethylated pyridine ring followed by iodination and conversion to the acyl chloride. Each step requires careful optimization to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to streamline the production process and enhance efficiency.

From a safety perspective, handling 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride requires adherence to standard laboratory safety protocols due to its reactivity and potential health hazards associated with exposure to acyl chlorides. Proper personal protective equipment (PPE) and ventilation systems should be used when working with this compound.

In conclusion, 2-(Difluoromethyl)-3,5-diiodopyridine-4-carbonyl chloride (CAS No. 1805255-59-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to explore its full potential in addressing unmet medical needs across various disease areas.